Cas no 2171248-34-1 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid
• CAS No: 2171248-34-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6567048
• PubChem ID: 165582663
• Update Time: 2025-07-02

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid
• EN300-1530630
• 2171248-34-1
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-3-methylbutanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(2)22(24(29)30)27-23(28)16(3)12-13-26-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-12,15,21-22H,13-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/b16-12+/t22-/m0/s1
• InChI Key： OQGCGBXQEVBEDV-KFGZODLXSA-N
• SMILES： O(C(NC/C=C(\C)/C(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid

Comprehensive Analysis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid (CAS No. 2171248-34-1)

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid (CAS No. 2171248-34-1) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound for its ability to enhance peptide stability and bioavailability, addressing critical challenges in drug development.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and targeted therapies. The Fmoc-protected amino acid derivative, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid, plays a pivotal role in these applications. Its compatibility with automated peptide synthesizers and resistance to racemization make it a preferred choice for labs focusing on high-throughput screening and combinatorial chemistry.

The compound’s CAS No. 2171248-34-1 is often searched in conjunction with keywords like “Fmoc peptide building blocks”, “non-natural amino acids”, and “peptide modification techniques”. These queries reflect growing interest in structure-activity relationship (SAR) studies and biologics optimization. Notably, the integration of AI-driven drug discovery tools has further amplified its relevance, as researchers leverage computational models to predict peptide-protein interactions and binding affinities.

From a synthetic chemistry perspective, the compound’s methylbut-2-enamido moiety offers exceptional versatility. It enables site-specific modifications, such as click chemistry or fluorescent labeling, which are essential for imaging probes and diagnostic agents. This aligns with the rising trend of theranostics, where therapeutics and diagnostics are combined into a single platform. Laboratories specializing in cancer research and neurodegenerative diseases particularly value these attributes.

Quality control of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid is another hot topic. Analytical techniques like HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and batch consistency. Discussions around GMP-grade peptides and regulatory compliance often reference this compound, underscoring its importance in clinical-stage formulations.

In summary, CAS No. 2171248-34-1 represents a critical tool in modern biochemical research. Its applications span from peptide therapeutics to material science, making it a focal point for innovation. As the scientific community continues to explore next-generation biologics, this compound’s role is poised to expand, solidifying its status as a cornerstone of molecular design.